Cas no 1805505-44-5 (Ethyl 3-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-5-acetate)

• Product Name: Ethyl 3-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-5-acetate
• CAS No: 1805505-44-5
• MF: C₁₁H₁₂ClF₂NO₃
• MW: 279.667689323425
• CID: 4891772
• Update Time: 2025-07-02

Ethyl 3-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-5-acetate

• Inchi： 1S/C11H12ClF2NO3/c1-2-18-8(16)3-6-5-15-9(11(13)14)7(4-12)10(6)17/h5,11H,2-4H2,1H3,(H,15,17)
• InChI Key： FKNCZEFEQUOAQN-UHFFFAOYSA-N
• SMILES： ClCC1C(C(=CNC=1C(F)F)CC(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 419
• XLogP3: 1.3
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 3-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-5-acetate

Ethyl 3-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-5-acetate (CAS No. 1805505-44-5): A Comprehensive Overview

Ethyl 3-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-5-acetate (CAS No. 1805505-44-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, presents a unique set of chemical properties and potential applications that make it a subject of extensive research and development. The presence of multiple functional groups, including a chloromethyl moiety, a difluoromethyl group, and a hydroxyl substituent, contributes to its versatility and reactivity, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The compound's structure is built upon a pyridine core, which is a common scaffold in many biologically relevant molecules. Pyridine derivatives are widely recognized for their role in drug discovery due to their ability to interact with biological targets such as enzymes and receptors. The specific arrangement of functional groups on the pyridine ring in Ethyl 3-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-5-acetate not only influences its chemical behavior but also dictates its potential biological activity. This makes it an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds that exhibit potent biological activity. The difluoromethyl group, in particular, has emerged as a key structural element in many drug candidates due to its ability to enhance metabolic stability and binding affinity. The incorporation of this group into Ethyl 3-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-5-acetate suggests that it may possess improved pharmacokinetic properties compared to its unsubstituted counterparts.

The chloromethyl functionality serves as a versatile handle for further chemical modifications, allowing for the synthesis of more complex derivatives. This reactivity is particularly useful in the construction of libraries of compounds for high-throughput screening, where rapid and efficient diversification is crucial. Additionally, the hydroxyl group provides an opportunity for hydrogen bonding interactions, which can be critical for optimizing binding affinity to biological targets.

Recent studies have highlighted the importance of pyridine derivatives in the development of new therapeutic agents. For instance, compounds with similar structural motifs have been investigated for their potential antiviral, anticancer, and anti-inflammatory properties. Ethyl 3-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-5-acetate could potentially be explored in these contexts, given its unique structural features.

The synthesis of Ethyl 3-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-5-acetate involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, can be employed to construct the desired molecular framework efficiently. These synthetic strategies are not only critical for producing the compound in sufficient quantities but also for generating analogs with modified properties for further study.

The compound's potential applications extend beyond pharmaceuticals into other areas such as agrochemicals and materials science. The unique combination of functional groups makes it a promising candidate for designing novel molecules with tailored properties. For example, the hydroxyl group could be exploited to develop surfactants or ligands for metal-organic frameworks (MOFs), while the chloromethyl and difluoromethyl groups could serve as anchors for further derivatization.

In conclusion, Ethyl 3-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-5-acetate represents a fascinating molecule with significant potential in various scientific domains. Its complex structure and diverse functional groups make it an excellent candidate for further research aimed at uncovering new biological activities and developing innovative synthetic methodologies. As our understanding of molecular interactions continues to evolve, compounds like Ethyl 3-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-5-acetate will undoubtedly play a crucial role in advancing chemical biology and drug discovery.